Cas no 25534-11-6 (1,3-Dihydro-4,5,7-trihydroxy-6-methylisobenzofuran)
25534-11-6 structure
Product Name:1,3-Dihydro-4,5,7-trihydroxy-6-methylisobenzofuran
CAS No:25534-11-6
MF:C9H10O4
MW:182.173303127289
CID:2012380
PubChem ID:91664853
Update Time:2025-04-21
1,3-Dihydro-4,5,7-trihydroxy-6-methylisobenzofuran Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dihydro-4,5,7-trihydroxy-6-methylisobenzofuran
- 1,3-Dihydro-5-methyl-4,6,7-trihydroxyisobenzofuran
- 4,5,7-Phthalantriol, 6-methyl-
- 1,3-Dihydro-6-methyl-4,5,7-trihydroxyisobenzofuran
- EFZ25ZL67W
- 25534-11-6
- Q27277157
- UNII-EFZ25ZL67W
- 4,5,7-Isobenzofurantriol, 1,3-dihydro-6-methyl-
-
- Inchi： 1S/C9H10O4/c1-4-7(10)5-2-13-3-6(5)9(12)8(4)11/h10-12H,2-3H2,1H3
- InChI Key： NLDWCGRZUCWZSL-UHFFFAOYSA-N
- SMILES： O1CC2C(=C(C(C)=C(C=2C1)O)O)O
Computed Properties
- Exact Mass: 182.05790880g/mol
- Monoisotopic Mass: 182.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.9Ų
1,3-Dihydro-4,5,7-trihydroxy-6-methylisobenzofuran Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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